N-[2-(3,4-dimethoxyphenyl)ethyl]tetrazolo[1,5-a]quinoxalin-4-amine

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]tetrazolo[1,5-a]quinoxalin-4-amine
• InChI: InChI=1S/C18H18N6O2/c1-25-15-8-7-12(11-16(15)26-2)9-10-19-17-18-21-22-23-24(18)14-6-4-3-5-13(14)20-17/h3-8,11H,9-10H2,1-2H3,(H,19,20)
• InChI Key: AGWFFSPVEOCYMV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC2=NC3=CC=CC=C3N4C2=NN=N4)OC
• Molecular Formula: C18H18N6O2
• Molecular Weight: 350.4 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]tetrazolo[1,5-a]quinoxalin-4-amine, commonly known as DMTQX, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

DMTQX exerts its pharmacological effects by acting as a potent inhibitor of the enzyme phosphodiesterase-5 (PDE5). PDE5 is an enzyme that regulates the levels of cyclic guanosine monophosphate (cGMP) in the body. By inhibiting PDE5, DMTQX increases the levels of cGMP, which in turn leads to vasodilation and increased blood flow.
Biochemical and Physiological Effects:
DMTQX has been shown to possess a range of biochemical and physiological effects. In vitro studies have shown that DMTQX can inhibit the proliferation of cancer cells and induce apoptosis. In vivo studies have shown that DMTQX can improve cognitive function and memory in animal models of Alzheimer's disease. DMTQX has also been shown to possess vasodilatory properties and can improve blood flow in animal models of hypertension.

Advantages and Limitations for Lab Experiments

DMTQX has several advantages for lab experiments. It is a synthetic compound that can be easily prepared in large quantities, making it readily available for research purposes. DMTQX also possesses a well-defined mechanism of action, which makes it a valuable tool for studying the role of PDE5 in various physiological processes. However, DMTQX also has some limitations for lab experiments. It is a relatively new compound, and its long-term safety and efficacy have not been fully established. Additionally, DMTQX is a potent PDE5 inhibitor, which may lead to off-target effects and potential toxicity.

Future Directions

There are several future directions for research on DMTQX. One potential direction is to investigate the therapeutic potential of DMTQX in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another potential direction is to investigate the use of DMTQX as a chemotherapeutic agent for the treatment of cancer. Additionally, further research is needed to fully understand the long-term safety and efficacy of DMTQX, as well as its potential off-target effects and toxicity.

Synthesis Methods

DMTQX is a synthetic compound that can be prepared via a multi-step process. The synthesis involves the reaction of 3,4-dimethoxyphenylacetonitrile with hydrazine hydrate to form the corresponding hydrazide. This hydrazide is then reacted with 2-(bromomethyl)quinoxaline to yield the desired product, DMTQX.

Scientific Research Applications

DMTQX has been studied for its potential therapeutic applications in various fields, including neuroscience, oncology, and cardiovascular diseases. In neuroscience, DMTQX has been shown to possess neuroprotective properties and can potentially be used to treat neurodegenerative diseases such as Alzheimer's and Parkinson's. In oncology, DMTQX has been shown to possess anti-cancer properties and can potentially be used as a chemotherapeutic agent. In cardiovascular diseases, DMTQX has been shown to possess vasodilatory properties and can potentially be used to treat hypertension.